Cas no 149771-23-3 (2-Amino-4-(trifluoromethyl)pyrimidine-5-carboxylic acid)

• Product Name: 2-Amino-4-(trifluoromethyl)pyrimidine-5-carboxylic acid
• CAS No: 149771-23-3
• MF: C₆H₄F₃N₃O₂
• MW: 207.110071182251
• MDL: MFCD04126131
• CID: 100087
• PubChem ID: 3754696
• Update Time: 2025-04-18

2-Amino-4-(trifluoromethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(trifluoromethyl)pyrimidine-5-carboxylic acid
• 2-Amino-4-trifluoromethyl-pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylicacid, 2-amino-4-(trifluoromethyl)-
• 5-Pyrimidinecarboxylicacid,2-amino-4-(trifluoromethyl)-(9CI)
• 5-Pyrimidinecarboxylic acid, 2-amino-4-(trifluoromethyl)-
• AKOS005102422
• SB58209
• 149771-23-3
• CS-0309012
• DTXSID00395968
• SCHEMBL4888133
• 8W-0262
• Z851011612
• 2-amino-4-(trifluoromethyl)-5-pyrimidinecarboxylic acid
• C6H4F3N3O2
• 2-amino-4-trifluoromethylpyrimidine-5-carboxylic acid
• EN300-151418
• MFCD04126131
• FT-0687941
• G81597
• DB-063831

• MDL： MFCD04126131
• Inchi： 1S/C6H4F3N3O2/c7-6(8,9)3-2(4(13)14)1-11-5(10)12-3/h1H,(H,13,14)(H2,10,11,12)
• InChI Key： MBDZXCJGXZAHMC-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CN=C(N)N=1)(F)F

Computed Properties

• Exact Mass: 207.02600
• Monoisotopic Mass: 207.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.3
• Topological Polar Surface Area: 89.1A^2

Experimental Properties

• Density: 1.667
• Boiling Point: 416.5°C at 760 mmHg
• Flash Point: 205.7°C
• Refractive Index: 1.533
• PSA: 89.10000
• LogP: 1.35700

2-Amino-4-(trifluoromethyl)pyrimidine-5-carboxylic acid Security Information

• Hazard Category Code： 20/21/22-37/38-48
• Safety Instruction： 7/8-22-26-36/37/39-45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives